(S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid

• Molecular Formula: C15H20FNO4
• Molecular Weight: 297.32 g/mol
• IUPAC Name: (2S)-2-[(3-fluorophenyl)methyl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C15H20FNO4/c1-15(2,3)21-14(20)17-9-11(13(18)19)7-10-5-4-6-12(16)8-10/h4-6,8,11H,7,9H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key: YOAWHKCOPVHJPC-NSHDSACASA-N
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@H](CC1=CC(=CC=C1)F)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NCC(CC1=CC(=CC=C1)F)C(=O)O

Description

(S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid is a Boc-protected amino acid derivative featuring a stereospecific (S)-configuration. The compound contains a tert-butoxycarbonyl (Boc) group at the amino position (C3) and a 3-fluorobenzyl substituent at the C2 position. This structure is pivotal in medicinal chemistry as a chiral intermediate for synthesizing peptidomimetics, protease inhibitors, and targeted covalent inhibitors. The fluorine atom on the benzyl group enhances metabolic stability and modulates lipophilicity, while the Boc group protects the amine during synthetic transformations.

Biological Activity

(S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid, also known by its CAS number 1260011-57-1, is a compound of significant interest due to its potential biological activities, particularly in the context of cancer research and pharmacology. This article synthesizes current knowledge around its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid is C₁₅H₂₀FNO₄. It features a tert-butoxycarbonyl (Boc) protective group which is commonly used in peptide synthesis to protect amino groups during reactions. The presence of the fluorobenzyl moiety may enhance the compound's lipophilicity and biological activity.

1. PI3-Kinase Inhibition

Research indicates that compounds similar to (S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid exhibit inhibitory activity against Class I PI3-kinase enzymes, particularly the PI3Kα isoform. This inhibition is crucial as PI3K signaling is often upregulated in various cancers, contributing to tumor growth and survival .

2. Anti-Tumor Activity

The compound has been shown to possess anti-tumor properties by inhibiting uncontrolled cellular proliferation associated with malignant diseases. Specifically, it targets pathways involved in cancer cell invasion and metastasis, suggesting a potential role in cancer therapy .

Biological Activity Data

The following table summarizes key biological activities and properties associated with (S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid:

Activity	Description
PI3-Kinase Inhibition	Selective inhibition of Class I PI3K enzymes; potential for reducing tumor cell proliferation .
Anti-Tumor Effects	Demonstrated efficacy in inhibiting growth of various cancer cell lines; potential for clinical use .
Inflammatory Disease Impact	Possible applications in treating inflammatory diseases due to modulation of immune cell activity .

Case Study 1: Anti-Cancer Efficacy

In vitro studies have demonstrated that (S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid significantly reduces the viability of breast cancer cells by inducing apoptosis through the inhibition of PI3K signaling pathways. This finding suggests a promising avenue for further exploration in targeted cancer therapies.

Case Study 2: Inflammatory Response Modulation

Another study investigated the effects of this compound on immune cells, revealing its potential to modulate inflammatory responses. The inhibition of specific kinases involved in inflammatory pathways could lead to therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease .

Research Findings

Recent research highlights the importance of understanding the structure-activity relationship (SAR) of compounds like (S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid. Variations in the fluorobenzyl group can significantly impact biological activity, suggesting that further modifications may enhance efficacy or selectivity against specific targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the structural and functional attributes of the target compound with analogous Boc-protected amino acid derivatives reported in the evidence:

Compound	Substituent(s)	Key Structural Differences	Synthetic/Functional Role	References
(S)-3-((tert-Butoxycarbonyl)amino)-2-(3-fluorobenzyl)propanoic acid	3-Fluorobenzyl at C2, Boc at C3	Unique benzyl spacer with fluorine; stereospecific Boc-amino acid	Potential intermediate for PROTACs or covalent inhibitors (hypothesized from analogs)
(S)-2-((tert-Butoxycarbonyl)amino)-3-(3-fluorophenyl)propanoic acid	3-Fluorophenyl at C3, Boc at C2	Direct phenyl substitution (no benzyl spacer)	HDAC8 inhibitor intermediate; confirmed via NMR and synthesis
(S)-2-(3-Bromobenzyl)-3-((tert-butoxycarbonyl)amino)propanoic acid	3-Bromobenzyl at C2, Boc at C3	Bromine substituent (larger halogen) vs. fluorine; higher molecular weight	Medicinal chemistry intermediate (anticancer applications implied)
(S)-2-((tert-Butoxycarbonyl)amino)-3-(3-(methylsulfonyl)phenyl)propanoic acid	3-Methylsulfonylphenyl at C3, Boc at C2	Electron-withdrawing sulfonyl group; increased polarity	Degradation product (Lifitegrast-amine synthesis)
(S)-2-((tert-Butoxycarbonyl)amino)-3-(2,6-difluoro-4-hydroxyphenyl)propanoic acid	2,6-Difluoro-4-hydroxyphenyl at C3	Difluoro and hydroxyl groups; enhanced hydrogen-bonding capacity	Drug synthesis intermediate (polarity tailored for solubility)
(S)-3-(4-Boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid	4-Boronophenyl at C3, Boc at C2	Boron group for Suzuki-Miyaura cross-coupling	PROTAC development (enables bioconjugation)
(S)-2-((tert-Butoxycarbonyl)amino)-3-(3-carbamoylphenyl)propanoic acid	3-Carbamoylphenyl at C3	Carbamoyl group introduces hydrogen-bonding and hydrophilicity	Intermediate for bioactive molecules (e.g., kinase inhibitors)

Key Observations from the Comparison :

Substituent Position and Spacer Effects: The benzyl group in the target compound introduces a methylene spacer, increasing lipophilicity compared to direct phenyl substitutions (e.g., ). This spacer may enhance membrane permeability in drug candidates . Fluorine vs.

Functional Group Impact :

• Methylsulfonyl () and carbamoyl () groups introduce polarity, favoring aqueous solubility but reducing passive diffusion.
• Boron-containing derivatives () enable bioconjugation in PROTACs, highlighting versatility in drug design .

Synthetic Utility :

• The Boc group is universally employed for amine protection, enabling stepwise synthesis (e.g., uses General Procedure A for fluorophenyl derivatives) .
• Halogenated analogs (e.g., bromobenzyl in ) serve as intermediates for further functionalization via cross-coupling reactions .

Biological Relevance :

• Fluorophenyl and bromobenzyl analogs are implicated in anticancer research (), while hydroxyphenyl derivatives () may target renal injury pathways .